Cas no 1396863-13-0 (3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea)

3-{[4-(4-Methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea is a synthetic urea derivative with a structurally complex framework, incorporating a tetrahydropyran (oxane) ring and phenoxyethyl moiety. Its design suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive compound, given the presence of hydrogen-bonding urea functionality and aromatic groups. The methoxyphenyl and phenoxyethyl substituents may enhance lipophilicity and binding affinity, making it a candidate for targeting specific biological pathways. This compound’s well-defined structure allows for precise modifications, supporting research in drug discovery or material science applications. Its stability and synthetic accessibility further underscore its value in exploratory chemical studies.
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea structure
1396863-13-0 structure
Product Name:3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
CAS No:1396863-13-0
MF:C22H28N2O4
MW:384.468726158142
CID:5400806
PubChem ID:71796594
Update Time:2025-11-06

3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1396863-13-0
    • 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
    • VU0543240-1
    • 1-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-3-(2-phenoxyethyl)urea
    • F6279-0249
    • AKOS024547470
    • 1-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea
    • InChI Key: SRLDOSPOGJKTHZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC(=CC=2)OC)(CNC(NCCOC2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 384.20490738g/mol
  • Monoisotopic Mass: 384.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 68.8Ų

3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6279-0249-2μmol
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
2μmol
$57.0 2023-09-09
Life Chemicals
F6279-0249-5μmol
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6279-0249-10μmol
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6279-0249-20μmol
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
20μmol
$79.0 2023-09-09
Life Chemicals
F6279-0249-1mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
1mg
$54.0 2023-09-09
Life Chemicals
F6279-0249-2mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
2mg
$59.0 2023-09-09
Life Chemicals
F6279-0249-3mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
3mg
$63.0 2023-09-09
Life Chemicals
F6279-0249-4mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
4mg
$66.0 2023-09-09
Life Chemicals
F6279-0249-5mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
5mg
$69.0 2023-09-09
Life Chemicals
F6279-0249-10mg
3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea
1396863-13-0
10mg
$79.0 2023-09-09

Additional information on 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea

Comprehensive Overview of 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea (CAS No. 1396863-13-0)

The compound 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea, identified by its CAS No. 1396863-13-0, is a chemically synthesized urea derivative with a unique structural framework. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive agent. The presence of a 4-methoxyphenyl group and a phenoxyethyl moiety in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel urea-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the oxan-4-yl core in 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea, as it may contribute to enhanced stability and bioavailability. This compound aligns with the growing trend of exploring heterocyclic scaffolds for therapeutic applications, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 1396863-13-0 involves multi-step organic reactions, including the formation of the oxan-4-yl ring and subsequent functionalization with the phenoxyethyl group. Such synthetic routes are often discussed in forums and publications focusing on advanced organic synthesis, a hot topic among chemists and researchers. The compound’s potential as a kinase inhibitor or GPCR modulator has also sparked curiosity, as these targets are central to modern drug discovery efforts.

From an industrial perspective, 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea could be a candidate for crop protection chemicals, given the structural similarities to known agrochemicals. This aligns with the increasing global focus on sustainable agriculture and the need for eco-friendly pesticides, topics highly searched by agricultural professionals and policymakers. The compound’s methoxyphenyl group may offer advantages in terms of environmental degradation and target specificity.

In the context of drug formulation, the physicochemical properties of CAS No. 1396863-13-0, such as solubility and logP, are critical for its development. These parameters are frequently queried in pharmaceutical databases, reflecting the industry’s emphasis on ADME optimization. The compound’s potential to cross the blood-brain barrier (BBB) is another area of interest, as BBB-permeable drugs are highly sought after for treating neurological disorders.

To conclude, 3-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1-(2-phenoxyethyl)urea represents a promising candidate for further research in both pharmaceutical and agrochemical fields. Its unique structure and potential bioactivity make it a valuable subject for ongoing studies, particularly in the realms of targeted therapy and green chemistry. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in innovative therapeutic and agricultural solutions.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd